N1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide

• IUPAC Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-[4-(trifluoromethoxy)phenyl]oxamide
• InChI: InChI=1S/C20H19F3N2O4/c21-20(22,23)29-16-10-8-15(9-11-16)25-18(27)17(26)24-12-19(28,14-6-7-14)13-4-2-1-3-5-13/h1-5,8-11,14,28H,6-7,12H2,(H,24,26)(H,25,27)
• InChI Key: DLSJARMMXFDELC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC(=O)C(=O)NC2=CC=C(C=C2)OC(F)(F)F)(C3=CC=CC=C3)O
• Molecular Formula: C20H19F3N2O4
• Molecular Weight: 408.4 g/mol

Description

N1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide is a useful research compound. Its molecular formula is C20H19F3N2O4 and its molecular weight is 408.377. The purity is usually 95%.
BenchChem offers high-quality N1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibition of Monoamine Oxidase

N1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide shows promise as a monoamine oxidase (MAO) inhibitor. A study conducted by Fuller et al. (1978) explored analogs similar in structure, focusing on their ability to inhibit MAO, a critical enzyme in the metabolism of neurotransmitters. While the specific compound was not directly studied, the research on analogs indicates potential application in regulating neurotransmitter levels, with implications for treating conditions like depression and anxiety. The study found that these compounds could selectively inhibit different types of MAO, suggesting the possibility of tailored treatments for various neurological conditions without the compound of interest being directly examined (Fuller, Hemrick, & Mills, 1978).

Synthesis and Structural Analysis

Research on related compounds includes the synthesis and analysis of dinuclear copper(II) complexes, which, like N1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide, involve complex organic structures with potential biomedical applications. Holz et al. (1998) synthesized a dinuclear Cu(II) complex to study its molecular structure and reactivity, offering insights into how similar compounds could be synthesized and manipulated for specific scientific applications. This research lays the groundwork for the development of complex organic compounds in medicine and materials science (Holz, Bradshaw, & Bennett, 1998).

Novel Synthetic Pathways

Mamedov et al. (2016) developed a novel synthetic approach for oxalamides, showcasing the versatility and potential of compounds structurally related to N1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide in chemical synthesis. This methodology could facilitate the production of anthranilic acid derivatives and oxalamides, indicating the broad applicability of such compounds in chemical research and pharmaceutical development (Mamedov, Mamedova, Khikmatova, Mironova, Krivolapov, Bazanova, Chachkov, Katsyuba, Rizvanov, & Latypov, 2016).